4-(2,4,5-Trichlorophenyl)oxane

• Molecular Formula: C11H11Cl3O
• Molecular Weight: 265.6 g/mol
• IUPAC Name: 4-(2,4,5-trichlorophenyl)oxane
• InChI: InChI=1S/C11H11Cl3O/c12-9-6-11(14)10(13)5-8(9)7-1-3-15-4-2-7/h5-7H,1-4H2
• InChI Key: FRZFWZDCFVZDBX-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1C2=CC(=C(C=C2Cl)Cl)Cl

Description

4-(2,4,5-Trichlorophenyl)oxane is a chlorinated aromatic compound featuring an oxane (tetrahydropyran) ring substituted with a 2,4,5-trichlorophenyl group at the 4-position. This structure confers unique physicochemical properties, including moderate polarity due to the oxygen atom in the oxane ring and enhanced stability from the electron-withdrawing chlorine substituents.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(2,4,5-Trichlorophenyl)oxane typically involves the reaction of 2,4,5-trichlorophenol with an appropriate oxane precursor. One common method is the reaction of 2,4,5-trichlorophenol with tetrahydropyran in the presence of a strong acid catalyst, such as sulfuric acid, to form the desired oxane compound .

Industrial Production Methods

Industrial production of 4-(2,4,5-Trichlorophenyl)oxane may involve similar synthetic routes but on a larger scale. The process would typically include steps for purification and quality control to ensure the final product meets the required specifications. The use of continuous flow reactors and advanced separation techniques can enhance the efficiency and yield of the industrial process .

Chemical Reactions Analysis

Types of Reactions

4-(2,4,5-Trichlorophenyl)oxane can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxane derivatives.

Reduction: Reduction reactions can lead to the formation of less chlorinated phenyl oxane derivatives.

Substitution: The chlorine atoms on the phenyl ring can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are often used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium hydroxide (NaOH) or potassium tert-butoxide (KOtBu).

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxane derivatives with additional oxygen-containing functional groups, while substitution reactions can introduce various substituents onto the phenyl ring .

Scientific Research Applications

4-(2,4,5-Trichlorophenyl)oxane has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies related to enzyme inhibition and protein-ligand interactions.

Industry: It is used in the production of specialty chemicals and materials with unique properties

Mechanism of Action

The mechanism of action of 4-(2,4,5-Trichlorophenyl)oxane involves its interaction with specific molecular targets. The compound can bind to enzymes and receptors, altering their activity and leading to various biological effects. The pathways involved may include inhibition of enzyme activity, modulation of receptor signaling, and disruption of cellular processes .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 4-(2,4,5-Trichlorophenyl)oxane with compounds sharing chlorinated phenyl groups or analogous heterocyclic frameworks. Key differences in substituent patterns, functional groups, and reactivity are highlighted.

Bis(2,4,5-Trichlorophenyl) Disulfide

• Structure : Two 2,4,5-trichlorophenyl groups linked via a disulfide (-S-S-) bridge.
• Key Differences :
  • The disulfide linkage introduces sulfur-based redox activity, unlike the ether oxygen in oxane.
  • Higher molecular weight (due to two trichlorophenyl groups) likely reduces volatility compared to 4-(2,4,5-Trichlorophenyl)oxane.

Bis(2,4,5-Trichlorophenyl) Oxalate

• Structure : Two 2,4,5-trichlorophenyl groups connected by an oxalate (-O-C(=O)-C(=O)-O-) group.
• Likely higher solubility in polar solvents compared to 4-(2,4,5-Trichlorophenyl)oxane.
• Stability : Oxalate esters are prone to hydrolysis under acidic or alkaline conditions, whereas the oxane ring is more chemically inert .

O-Ethyl-O-(2,4,5-Trichlorophenyl)-Ethylmonothiophosphonate

• Structure : A thiophosphonate ester with a 2,4,5-trichlorophenyl group.
• Key Differences: The phosphorus center and thiophosphonate group enable pesticidal activity (e.g., Trichloronat), unlike the oxane derivative. Higher toxicity and environmental mobility due to the organophosphorus moiety .
• Regulatory Status : Classified as a pesticide with residue concerns, whereas 4-(2,4,5-Trichlorophenyl)oxane’s regulatory profile remains undefined in the evidence .

2,4,5-Trichlorophenyl-2,4,5-Trichloroacetic Acid

• Structure : A trichlorophenyl group bonded to a trichloroacetic acid moiety.
• Key Differences: The carboxylic acid group enhances water solubility and acidity (pKa ~0.5–1.5), unlike the neutral oxane derivative. Potential for soil leaching and groundwater contamination due to ionizability .